N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide

• IUPAC Name: N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide
• InChI: InChI=1S/C11H15NO3/c1-15-8-11(14)12-6-5-9-3-2-4-10(13)7-9/h2-4,7,13H,5-6,8H2,1H3,(H,12,14)
• InChI Key: IYEVQFBUQNCABP-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCCC1=CC(=CC=C1)O
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide, also known as HPEM, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. HPEM belongs to the class of N-acyl amino acid derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide is not fully understood. However, studies have suggested that N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide exerts its effects by modulating various signaling pathways in the brain. It has been shown to increase the levels of neurotransmitters such as dopamine and serotonin, which play a crucial role in regulating mood and behavior.
Biochemical and Physiological Effects:
N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of antioxidants such as glutathione and superoxide dismutase, which protect the brain from oxidative stress. It has also been shown to reduce the levels of inflammatory cytokines, which play a role in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide in lab experiments is its ability to cross the blood-brain barrier, which makes it an ideal candidate for studying the effects of drugs on the brain. However, one of the limitations of using N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide. One area of research is the development of N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide-based drugs for the treatment of neurodegenerative diseases. Another area of research is the study of the effects of N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide on different signaling pathways in the brain. Additionally, further research is needed to understand the long-term effects of N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide on the brain and its potential side effects.

Synthesis Methods

The synthesis of N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide involves the reaction between 3-hydroxyphenethylamine and 2-methoxyacetyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide has been studied for its potential therapeutic applications in various fields of research such as neuroscience, pharmacology, and medicinal chemistry. Several studies have shown that N-[2-(3-hydroxyphenyl)ethyl]-2-methoxyacetamide exhibits neuroprotective, antioxidant, and anti-inflammatory effects. It has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.